Cas no 1429415-80-4 (tert-Butyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate
• CAS No: 1429415-80-4
• MF: C₁₆H₂₄ClN₃O₂
• MW: 325.833662986755
• CID: 1088824
• PubChem ID: 71304671
• Update Time: 2025-05-28

tert-Butyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate
• tert-butyl 4-(2-amino-4-chloroanilino)piperidine-1-carboxylate
• tert-Butyl 4-(2-amino-4-chlorophenylamino)piperidine-1-carboxylate
• tert-Butyl4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate
• AT15818
• A927968
• SCHEMBL22521596
• DB-419527
• 1429415-80-4
• DTXSID50745333
• TERT-BUTYL 4-[(2-AMINO-4-CHLOROPHENYL)AMINO]PIPERIDINE-1-CARBOXYLATE

• Inchi： 1S/C16H24ClN3O2/c1-16(2,3)22-15(21)20-8-6-12(7-9-20)19-14-5-4-11(17)10-13(14)18/h4-5,10,12,19H,6-9,18H2,1-3H3
• InChI Key： VRAGYUCQMRISHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)NC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 325.1557047g/mol
• Monoisotopic Mass: 325.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate (CAS No. 1429415-80-4)

tert-Butyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate (CAS No. 1429415-80-4) is a specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound features a unique tert-butyl carbamate group and a chloroaniline moiety, making it a valuable intermediate for drug discovery. Its molecular structure combines a piperidine ring with a protected amine, offering versatility in medicinal chemistry. Researchers frequently explore its potential in designing kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine and small-molecule drug development.

The growing interest in tert-Butyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate is evident from its frequent mentions in patent literature and academic publications. Its CAS No. 1429415-80-4 serves as a critical identifier for procurement and regulatory compliance. The compound’s amino-chlorophenyl segment enables selective binding to biological targets, while the Boc-protected piperidine enhances stability during synthetic workflows. Such attributes resonate with the pharmaceutical industry’s focus on high-efficiency intermediates and fragment-based drug design, addressing common search queries like “piperidine building blocks for drug discovery” or “Boc-protected amines in medicinal chemistry.”

From a synthetic perspective, CAS No. 1429415-80-4 exemplifies modern strategies for heterocyclic compound optimization. Its chloro-substituted aromatic ring allows for further functionalization via cross-coupling reactions, a hotspot in catalysis research. The tert-butyloxycarbonyl (Boc) group is pivotal for amine protection-deprotection sequences, a recurring theme in organic synthesis forums. These features cater to trending searches such as “Boc-group stability under acidic conditions” or “piperidine derivatives in lead optimization,” underscoring its relevance in both industrial and academic settings.

Quality control of tert-Butyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate demands rigorous analytical validation, including HPLC and NMR characterization. The compound’s crystalline form and solubility profile are critical for formulation studies, linking to popular queries like “improving bioavailability of amine-containing APIs.” Additionally, its storage conditions (typically 2–8°C under inert atmosphere) align with best practices for sensitive intermediates, a topic widely discussed in chemical supply chain management.

In conclusion, tert-Butyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate (CAS No. 1429415-80-4) bridges multiple disciplines—from computational chemistry (e.g., “docking studies of chlorophenyl derivatives”) to process scale-up. Its dual functionality as a pharmacophore and synthetic handle ensures enduring relevance in the evolving landscape of drug discovery and material science.